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Compound of Interest

Compound Name: 2-Bromopentanal

Cat. No.: B14693537

CAS Number: 35066-19-4

This technical guide provides a comprehensive overview of 2-Bromopentanal, a halogenated
aldehyde of interest to researchers, scientists, and professionals in drug development and
organic synthesis. This document details its chemical identity, physicochemical properties, and
available synthesis and safety information.

Chemical Identity and Physicochemical Properties

2-Bromopentanal, also known as a-bromovaleraldehyde, is a chiral aldehyde with the
molecular formula CsHeBrO.[1][2] Its chemical structure features a bromine atom at the alpha-
position to the carbonyl group.

Table 1: Chemical Identifiers for 2-Bromopentanal
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Identifier

Value

CAS Number

35066-19-4[1][2]

Molecular Formula

CsHsBro[1][2]

IUPAC Name

2-bromopentanal[2]

Synonyms

a-bromovaleraldehyde, CTK1B7248,
DTXSID90516746[1]

Canonical SMILES

CCCC(C=0)Br[1]

InChl

InChl=1S/C5H9BrO/c1-2-3-5(6)4-7/h4-5H,2-
3H2,1H3[1]

InChlKey

DOGFOANXOUKFEC-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties of 2-Bromopentanal

Property Value
Molecular Weight 165.03 g/mol [1]
Exact Mass 163.98368 Da[2]
Topological Polar Surface Area 17.1 A[1]
Heavy Atom Count 71]

Rotatable Bond Count 3[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 1[1]

Complexity 54[1]
XLogP3-AA 1.8

Synthesis of 2-Bromopentanal
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Detailed, peer-reviewed experimental protocols for the synthesis of 2-bromopentanal are not
readily available in the provided search results. However, a common method for the synthesis
of a-bromo aldehydes is the bromination of the corresponding aldehyde.

A potential synthetic pathway for 2-bromopentanal could involve the direct bromination of
pentanal. This reaction is typically carried out in the presence of an acid catalyst.

Pentanal

Br2 2-Bromopentanal

Acid Catalyst (e.g., HBr)

Click to download full resolution via product page
Caption: A potential synthetic route to 2-Bromopentanal.

Spectroscopic Data

Specific spectroscopic data, such as *H NMR, 3C NMR, and IR spectra for 2-Bromopentanal,
are not available in the provided search results. For a compound with this structure, the
following characteristic signals would be expected:

e 1H NMR: A downfield signal for the aldehydic proton (CHO), and a signal for the proton on
the carbon bearing the bromine atom (CHBY).

e 13C NMR: A signal for the carbonyl carbon, and a signal for the carbon bonded to the
bromine atom.

» IR Spectroscopy: A strong absorption band corresponding to the C=0 stretch of the
aldehyde.

Reactivity and Applications
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a-Bromo aldehydes are versatile intermediates in organic synthesis. They can undergo a
variety of reactions, including nucleophilic substitution at the a-carbon and reactions involving
the aldehyde functional group. These compounds are valuable building blocks in the synthesis
of more complex molecules, including pharmaceuticals and other biologically active
compounds.

2-Bromopentanal Nucleophilic Substitution

Nucleophile

Click to download full resolution via product page

Substituted Product

Caption: General reactivity of 2-Bromopentanal.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 2-Bromopentanal is not available in the
search results. As with any a-halogenated carbonyl compound, 2-Bromopentanal should be
handled with caution in a well-ventilated fume hood. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. These
compounds are often lachrymatory and can be irritating to the skin, eyes, and respiratory
system.

Precursor and Product Information

According to available data, pentanal and 1,2-epoxy-1-methoxy-pentane are listed as potential
precursors for the synthesis of 2-Bromopentanal. 2-Propyl-3-phenyl-oxirane-2-carbaldehyde
and 2-hydroxy-3-nonenal are listed as potential products derived from 2-Bromopentanal.

Disclaimer: The information provided in this technical guide is based on publicly available data
and is intended for informational purposes only. It is not a substitute for a comprehensive safety
assessment or experimental validation. Researchers should consult relevant safety data sheets
and peer-reviewed literature before handling or using 2-Bromopentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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